Cas no 76972-37-7 (2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-)

• Product Name: 2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-
• CAS No: 76972-37-7
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• CID: 548678
• PubChem ID: 1801052
• Update Time: 2025-04-19

2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Phthalazinepropanenitrile,1-oxo-4-phenyl-
• 2(1H)-Phthalazinepropionitrile,1-oxo-4-phenyl- (7CI)
• 3-(1-Oxo-4-Phenylphthalazin-2(1H)-yl)propaneitrile
• 3-(1-oxo-4-phenylphthalazin-2-yl)propanenitrile
• CHEMBL1721782
• AKOS000521296
• 3-(1-oxo-4-phenyl-2(1H)-phthalazinyl)propanenitrile
• 3-(1-OXO-4-PHENYLPHTHALAZIN-2(1H)-YL)PROPANENITRILE
• HMS1688J06
• 76972-37-7
• AN-829/14136027
• MLS001207085
• SR-01000364859-1
• 3-(1-Oxo-4-phenyl-1H-phthalazin-2-yl)-propionitrile
• SR-01000364859
• AB00820949-07
• SMR000523394
• Oprea1_142000
• NCGC00309032-01
• DTXSID50365191
• Z91665038
• HMS2832G18
• 2-[1-OXO-4-PHENYL-2(1H)-PHTHALAZINYL]ETHYL CYANIDE

• Inchi： 1S/C17H13N3O/c18-11-6-12-20-17(21)15-10-5-4-9-14(15)16(19-20)13-7-2-1-3-8-13/h1-5,7-10H,6,12H2
• InChI Key： UMOKWKQAKXBSFF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=CC=2)=NN1CCC#N

Computed Properties

• Exact Mass: 275.10599
• Monoisotopic Mass: 275.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46